

Application Notes & Protocols: Synthesis of Neuroprotective Agents

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: 4-(Benzyloxy)-3-(difluoromethyl)aniline

CAS No.: 1478649-39-6

Cat. No.: B1454442

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Synthetic Imperative in Neuroprotection

Neurodegenerative diseases represent a formidable challenge to modern medicine, characterized by the progressive loss of neuronal structure and function. The underlying pathology is a complex interplay of mechanisms including oxidative stress, excitotoxicity, neuroinflammation, and protein aggregation.[1][2][3] Consequently, the "one-compound-one-target" paradigm has proven insufficient, paving the way for the rational design of molecules that can modulate multiple pathological pathways simultaneously.[4] This has placed chemical synthesis at the forefront of neuroprotective drug discovery. Synthetic chemists are uniquely positioned to design and create novel chemical entities, from simple antioxidants to sophisticated multi-target-directed ligands (MTDLs), that can intervene in the neurodegenerative cascade.[4][5]

This guide provides a detailed overview of the synthesis and in vitro evaluation of neuroprotective agents. It is designed to be a practical resource, explaining not just the "how" but the "why" behind key synthetic and biological protocols. We will explore the synthesis of a foundational antioxidant agent, Edaravone, and a representative MTDL scaffold, a chalcone derivative, before detailing the essential protocols for validating their neuroprotective efficacy in cell-based models of neuronal injury.

Section 1: The Chemical Blueprint for Neuroprotection


The design of a neuroprotective agent begins with understanding the enemy: the molecular drivers of neuronal death. Key targets for synthetic intervention include:

- **Oxidative Stress:** The overproduction of reactive oxygen species (ROS) overwhelms endogenous antioxidant defenses, leading to damage of lipids, proteins, and DNA.[\[2\]](#)[\[6\]](#) Synthetic antioxidants and free radical scavengers are designed to neutralize these damaging species.[\[7\]](#)
- **Excitotoxicity:** Excessive stimulation by neurotransmitters like glutamate leads to a massive influx of calcium ions, activating catabolic enzymes and triggering cell death pathways.[\[2\]](#)[\[8\]](#) Glutamate antagonists are a primary therapeutic strategy to counter this.[\[2\]](#)
- **Neuroinflammation:** Chronic activation of brain immune cells, such as microglia and astrocytes, releases pro-inflammatory cytokines that contribute to neuronal damage.[\[1\]](#)
- **Protein Misfolding and Aggregation:** The accumulation of misfolded proteins, such as amyloid-beta (A β) and tau, is a hallmark of many neurodegenerative diseases.[\[9\]](#)

A promising strategy in modern drug design is the creation of Multi-Target-Directed Ligands (MTDLs). These are single molecules engineered to interact with multiple targets, offering a more holistic therapeutic approach.[\[4\]](#)[\[5\]](#)[\[10\]](#) This is often achieved by combining known pharmacophores (the active parts of different drugs) into a single hybrid compound.[\[5\]](#)[\[9\]](#)

Key Pathological Pathways in Neurodegeneration

The following diagram illustrates the interconnected nature of the primary drivers of neuronal damage, which represent key targets for synthetically-derived neuroprotective agents.



[Click to download full resolution via product page](#)

Caption: Interplay of major pathological mechanisms in neurodegeneration.

Section 2: Synthesis Protocols for Neuroprotective Agents

This section provides detailed, step-by-step protocols for synthesizing two distinct classes of neuroprotective agents. The causality behind experimental choices is explained to provide a deeper understanding of the process.

Case Study 1: Synthesis of Edaravone (An Antioxidant)

Edaravone (3-methyl-1-phenyl-2-pyrazolin-5-one) is a potent free radical scavenger used clinically for amyotrophic lateral sclerosis (ALS) and acute ischemic stroke.^[11] Its synthesis is a classic example of heterocyclic chemistry, specifically the Knorr pyrazole synthesis, which involves the condensation of a hydrazine with a β -keto-ester.^{[11][12]}

Reaction Principle: The synthesis proceeds through the condensation reaction between phenylhydrazine and ethyl acetoacetate. The more nucleophilic nitrogen of phenylhydrazine attacks the more electrophilic ketone carbonyl of the ethyl acetoacetate. This is followed by an intramolecular cyclization and elimination of ethanol to form the stable pyrazolone ring.^[11]

This protocol is adapted from established procedures for a laboratory setting.^[11]

Materials and Reagents:

- Phenylhydrazine
- Ethyl acetoacetate
- Ethanol (95%)
- Diethyl ether
- Round-bottom flask (50 mL), reflux condenser, heating mantle/water bath
- Beakers, Buchner funnel, vacuum filtration apparatus

Procedure:

- **Reaction Setup:** In a 50 mL round-bottom flask, carefully add ethyl acetoacetate (1.63 mL, 12.5 mmol) followed by phenylhydrazine (1.23 mL, 12.5 mmol).^[11]
 - **Rationale:** Using equimolar amounts of reactants ensures the reaction proceeds to completion without significant excess of either starting material, which simplifies purification.
- **Reflux:** Assemble a reflux condenser on the flask. Heat the mixture in a water bath or heating mantle at 135-145 °C for 60 minutes. The mixture will gradually turn into a heavy, viscous syrup.^[11]

- Rationale: Heating under reflux prevents the loss of volatile reactants and solvent, allowing the reaction to be maintained at a constant temperature to ensure a sufficient reaction rate for the condensation and cyclization to occur.
- Precipitation: After heating, remove the flask and allow it to cool slightly. Transfer the hot syrup into a 100 mL beaker and cool it thoroughly in an ice-water bath.
 - Rationale: Rapid cooling in an ice bath promotes supersaturation, which is necessary for the product to precipitate out of the viscous solution.
- Inducing Crystallization: Add 2 mL of diethyl ether and stir the mixture vigorously with a glass rod. A solid precipitate should begin to form. Continue to add diethyl ether in small portions (up to a total of 8 mL) while stirring to complete the precipitation.[\[11\]](#)
 - Rationale: Edaravone is poorly soluble in diethyl ether. Its addition to the cooled syrup induces precipitation of the crude product. Stirring prevents the product from oiling out and promotes the formation of a filterable solid.
- Isolation of Crude Product: Isolate the crude solid by vacuum filtration using a Buchner funnel. Wash the solid with a small amount of cold diethyl ether to remove any residual starting materials.[\[11\]](#)
- Purification by Recrystallization: Transfer the crude solid to a beaker. Add a minimal amount of hot 95% ethanol to dissolve the product completely.
 - Rationale: Recrystallization is a purification technique based on differences in solubility. The ideal solvent is one in which the compound is sparingly soluble at room temperature but highly soluble when hot. This allows impurities to remain in the solution upon cooling while the pure product crystallizes.
- Crystallization: Allow the solution to cool slowly to room temperature, then place it in an ice-water bath to maximize crystal formation.[\[11\]](#)
 - Rationale: Slow cooling promotes the formation of larger, purer crystals.
- Final Isolation and Drying: Collect the purified white or off-white crystals by vacuum filtration. Wash the crystals with a small amount of cold ethanol and allow them to dry completely.

- Characterization: Weigh the final product and calculate the percentage yield. Characterize the product using techniques such as Thin-Layer Chromatography (TLC), melting point determination, and spectroscopy (^1H NMR, ^{13}C NMR).[11]

Parameter	Value	Reference
Phenylhydrazine	12.5 mmol	[11]
Ethyl Acetoacetate	12.5 mmol	[11]
Reaction Temperature	135-145 °C	[11]
Reaction Time	60 minutes	[11]
Purification Method	Recrystallization (Ethanol)	[11]
Expected Appearance	White to off-white crystals	[11]

Case Study 2: Synthesis of a Chalcone-Based MTDL

Chalcones (1,3-diphenyl-2-propen-1-one) are a class of natural and synthetic compounds belonging to the flavonoid family.[13] Their scaffold is a versatile template for developing MTDLs due to its diverse biological activities, including antioxidant, anti-inflammatory, and neuroprotective properties.[13][14][15] The synthesis is typically achieved via a base-catalyzed Claisen-Schmidt condensation.[13]

Reaction Principle: The Claisen-Schmidt condensation involves the reaction of an aromatic aldehyde with an acetophenone in the presence of a base (like NaOH or KOH). The base deprotonates the α -carbon of the acetophenone, creating an enolate which then acts as a nucleophile, attacking the carbonyl carbon of the aldehyde to form a β -hydroxy ketone, which then readily dehydrates to form the α,β -unsaturated ketone (chalcone).

This protocol describes a general method for synthesizing chalcone derivatives which have shown neuroprotective potential.[13][16][17]

Materials and Reagents:

- Substituted Acetophenone (e.g., 4'-Hydroxyacetophenone)

- Substituted Aromatic Aldehyde (e.g., 4-Hydroxy-3-methoxybenzaldehyde)
- Methanol
- Sodium Hydroxide (NaOH) solution (e.g., 50% aqueous)
- Hydrochloric Acid (HCl), dilute
- Stir plate, round-bottom flask, beakers

Procedure:


- **Reactant Dissolution:** In a round-bottom flask, dissolve the substituted acetophenone (1 mmol) and the substituted aromatic aldehyde (1 mmol) in methanol (10 mL) with stirring.
- **Base Addition:** To the stirred solution, slowly add the aqueous NaOH solution (1 mL).
 - **Rationale:** The strong base is required to generate the enolate from the acetophenone, which initiates the condensation reaction.
- **Reaction:** Continue stirring the mixture at room temperature or with gentle heating (e.g., 70°C) for 3-5 hours.^[13] The reaction progress can be monitored by TLC.
- **Work-up and Precipitation:** After the reaction is complete, pour the reaction mixture into a beaker containing crushed ice and water.
- **Neutralization:** Acidify the mixture by slowly adding dilute HCl until the pH is neutral. A solid precipitate of the chalcone derivative should form.
 - **Rationale:** Neutralization protonates the phenoxide ions (if hydroxyl groups are present) and quenches any remaining base, making the product less soluble in the aqueous solution and causing it to precipitate.
- **Isolation and Purification:** Collect the solid product by vacuum filtration, wash thoroughly with water, and dry. The crude product can be further purified by recrystallization from a suitable solvent like ethanol.

- Characterization: Determine the yield, melting point, and confirm the structure using spectroscopic methods (NMR, IR, Mass Spectrometry).

Section 3: In Vitro Protocols for Efficacy Validation

Synthesizing a compound is only the first step. Its neuroprotective potential must be validated through rigorous biological testing. This section details standard in vitro protocols using the human neuroblastoma cell line SH-SY5Y, a common model in neurobiology research.[\[18\]](#)[\[19\]](#)

Workflow for In Vitro Neuroprotection Assays



[Click to download full resolution via product page](#)

Caption: General workflow for assessing neuroprotective effects in vitro.

This protocol establishes a model of oxidative stress-induced neuronal injury, which can be used to test the efficacy of antioxidant compounds.[19][20]

Materials:

- Cultured SH-SY5Y cells[21]
- Dulbecco's Modified Eagle Medium (DMEM) with supplements[21]
- Hydrogen peroxide (H_2O_2)
- Synthesized neuroprotective agent
- 96-well plates

Procedure:

- **Cell Seeding:** Seed SH-SY5Y cells into a 96-well plate at a density of 1×10^4 cells/well and allow them to adhere for 24 hours.[21]
- **Compound Pre-treatment:** Prepare various concentrations of your synthesized compound in cell culture medium. Remove the old medium from the cells and add the medium containing the test compound. Incubate for a specified period (e.g., 2-24 hours).[21]
 - **Rationale:** Pre-incubation allows the compound to be taken up by the cells and to engage its target(s) before the oxidative insult is applied.
- **Induction of Oxidative Stress:** Prepare a working solution of H_2O_2 in serum-free medium. A final concentration of 100-500 μM is often used to induce significant cell death in SH-SY5Y cells over 24 hours.[19][20][22] Remove the compound-containing medium and add the H_2O_2 solution to the wells (except for the control group).
- **Incubation:** Incubate the cells for the desired duration (e.g., 24 hours) at 37°C in a 5% CO_2 incubator.
- **Assessment of Neuroprotection:** Following incubation, assess cell viability using an appropriate method, such as the MTT assay described below.

Experimental Groups:

- Control: Untreated cells.
- H₂O₂ Only: Cells treated only with H₂O₂ (positive control for injury).
- Compound + H₂O₂: Cells pre-treated with the test compound, then exposed to H₂O₂.
- Compound Only: Cells treated only with the test compound (to check for cytotoxicity).

The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Procedure:

- Reagent Preparation: Prepare a 5 mg/mL stock solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in phosphate-buffered saline (PBS).
- MTT Addition: After the treatment period (from Protocol 3.1), add 10 µL of the MTT stock solution to each well of the 96-well plate.
- Incubation: Incubate the plate for 3-4 hours at 37°C. Viable cells with active metabolism will convert the yellow MTT into a purple formazan precipitate.
- Solubilization: Add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well.
- Reading: Gently shake the plate to dissolve the formazan crystals. Measure the absorbance at 570 nm using a microplate reader.[\[21\]](#)
- Data Analysis: Express cell viability as a percentage of the untreated control group.

Treatment Group	Expected Outcome	Interpretation
Control	High Absorbance (~100% Viability)	Baseline cell health.
H ₂ O ₂ Only	Low Absorbance (~50% Viability)	Successful induction of cell death.
Compound + H ₂ O ₂	Higher Absorbance than H ₂ O ₂ only	Compound exhibits neuroprotective effects.
Compound Only	High Absorbance (~100% Viability)	Compound is not cytotoxic at this concentration.

This protocol simulates ischemic conditions (like in a stroke) in vitro by depriving cells of both oxygen and glucose.[\[23\]](#)[\[24\]](#)[\[25\]](#)

Materials:

- Cultured SH-SY5Y cells or primary neurons
- Glucose-free DMEM[\[24\]](#)
- Hypoxic chamber or incubator (capable of maintaining 1% O₂ or less)[\[24\]](#)
- Normal culture medium (for reperfusion)

Procedure:

- Cell Preparation: Culture cells in plates as for other assays.
- Induction of OGD:
 - Wash the cells once with glucose-free DMEM to remove any residual glucose.
 - Replace the medium with fresh, pre-warmed, glucose-free DMEM.
 - Place the culture plates into a hypoxic chamber. Purge the chamber with a gas mixture of 5% CO₂ and 95% N₂ to reduce the oxygen concentration to ~1%.[\[24\]](#)

- Incubate for a duration that causes significant but not complete cell death (e.g., 2-8 hours). [\[24\]](#)
- Reperfusion (Optional but Recommended):
 - Remove the plates from the hypoxic chamber.
 - Replace the glucose-free medium with normal, glucose-containing culture medium.
 - Return the plates to a standard normoxic incubator (21% O₂, 5% CO₂) for a reperfusion period (e.g., 24 hours). [\[18\]](#)
 - Rationale: Reperfusion injury, caused by the reintroduction of oxygen, is a major component of ischemic damage in vivo, involving a burst of ROS production. [\[18\]](#)
- Assessment: Evaluate cell viability (e.g., with MTT assay) or other markers of cell death. The neuroprotective agent can be applied before, during, or after the OGD period to test its therapeutic window.

Conclusion and Future Outlook

The protocols detailed in this guide provide a foundational framework for the synthesis and initial validation of novel neuroprotective agents. The journey from a synthetic concept to a viable therapeutic candidate is long and requires a multidisciplinary approach. Successful in vitro results, as determined by the assays described here, are the critical first step that justifies further investigation. Future directions will invariably involve moving promising compounds into more complex models, including primary neuronal cultures, organotypic slice cultures, and ultimately, in vivo animal models of neurodegenerative diseases. The continued innovation in synthetic chemistry, particularly in the realm of multi-target-directed ligands, holds immense promise for developing the next generation of therapies to combat these devastating disorders.

References

- Green synthesis of neuroprotective spirocyclic chalcone derivatives and their role in protecting against traumatic optic nerve injury. PubMed. Available at: [\[Link\]](#)
- In Vitro Oxygen-Glucose Deprivation to Study Ischemic Cell Death. JoVE. Available at: [\[Link\]](#)

- A new taxonomy of neuroprotective agents for stroke appropriate for the reperfusion era. Frontiers in Neurology. Available at: [\[Link\]](#)
- Synthesis and neuroprotective effects of novel chalcone-triazole hybrids. Mahidol University. Available at: [\[Link\]](#)
- Oxygen Glucose Deprivation (OGD) Model. Bio-protocol. Available at: [\[Link\]](#)
- Mechanisms and Potential Benefits of Neuroprotective Agents in Neurological Health. PMC. Available at: [\[Link\]](#)
- Practical Synthesis of Chalcone Derivatives and Their Biological Activities. MDPI. Available at: [\[Link\]](#)
- Design, synthesis, and biological evaluation of chalcone derivatives as selective Monoamine Oxidase-B inhibitors with potential neuroprotective effects. PubMed. Available at: [\[Link\]](#)
- New Synthesis of Chalcone Derivatives and Their Applications. Chemical Review and Letters. Available at: [\[Link\]](#)
- Protocol for oxygen-glucose deprivation (OGD) experiments in mouse... ResearchGate. Available at: [\[Link\]](#)
- In vitro oxygen-glucose deprivation to study ischemic cell death. PubMed. Available at: [\[Link\]](#)
- Neuroprotective Agents: A Simple Overview. Open Access Macedonian Journal of Medical Sciences. Available at: [\[Link\]](#)
- In Vitro Oxygen-Glucose Deprivation-Induced Stroke Models with Human Neuroblastoma Cell- and Induced Pluripotent Stem Cell-Derived Neurons. PMC. Available at: [\[Link\]](#)
- Optimal edaravone synthesis method. Google Patents.
- Neuroprotection. Wikipedia. Available at: [\[Link\]](#)
- A Review of Neuroprotective Agents. ResearchGate. Available at: [\[Link\]](#)

- Methodological Approaches to Experimental Evaluation of Neuroprotective Action of Potential Drugs. PMC. Available at: [\[Link\]](#)
- Mechanisms and Potential Benefits of Neuroprotective Agents in Neurological Health. National Center for Biotechnology Information. Available at: [\[Link\]](#)
- Knorr Pyrazole Synthesis of Edaravone. The Royal Society of Chemistry. Available at: [\[Link\]](#)
- Cell-Based Assays to Assess Neuroprotective Activity. CRIS - Unibo. Available at: [\[Link\]](#)
- Cell-Based Assays to Assess Neuroprotective Activity. Springer Nature Experiments. Available at: [\[Link\]](#)
- Innoprot excitotoxicity in vitro assay. Innoprot. Available at: [\[Link\]](#)
- Multi-Target-Directed Triazole Derivatives: Design, Synthesis, and Evaluation of Synergistic Modulation in Alzheimer's Disease. ACS Chemical Neuroscience. Available at: [\[Link\]](#)
- Synthesis and Characterization of Edaravone Analogues as Remyelinating Agents and Putative Mechanistic Probes. PMC. Available at: [\[Link\]](#)
- Chlorogenic acid enhances autophagy by upregulating lysosomal function to protect against SH-SY5Y cell injury induced by H₂O₂. Spandidos Publications. Available at: [\[Link\]](#)
- Multitarget-Directed Ligands for Alzheimer's Disease: Recent Novel MTDLs and Mechanistic Insights. MDPI. Available at: [\[Link\]](#)
- Neuroprotective Effects and Mechanisms of Arecoline Against H₂O₂-Induced Damage in SH-SY5Y Cells. MDPI. Available at: [\[Link\]](#)
- Synthesis, Neuroprotective Effect and Physicochemical Studies of Novel Peptide and Nootropic Analogues of Alzheimer Disease Drug. MDPI. Available at: [\[Link\]](#)
- Neuronal-like differentiated SH-SY5Y cells adaptation to a mild and transient H₂O₂-induced oxidative stress. Ovid. Available at: [\[Link\]](#)
- Strategy for the synthesis of multitarget-directed ligands (anti-AD MTDLs) and the structures of anticholinesterase pharmacophores tacrine and amiridine. ResearchGate. Available at:

[\[Link\]](#)

- Oxidative stress in SH-SY5Y cells on exposure to hydrogen peroxide. Galoá. Available at: [\[Link\]](#)
- Effect of H2O2-induced reduction in cell viability in SH-SY5Y cultured... ResearchGate. Available at: [\[Link\]](#)
- Structures of newly synthesized compounds as neuroprotective agents... ResearchGate. Available at: [\[Link\]](#)
- New multi-target-directed small molecules against Alzheimer's disease: a combination of resveratrol and clioquinol. Organic & Biomolecular Chemistry (RSC Publishing). Available at: [\[Link\]](#)
- A Modern Approach for Design of New Drugs for the treatment of Alzheimer's Disease. Semantic Scholar. Available at: [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Mechanisms and Potential Benefits of Neuroprotective Agents in Neurological Health - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 2. Neuroprotection - Wikipedia [en.wikipedia.org]
- 3. Mechanisms and Potential Benefits of Neuroprotective Agents in Neurological Health - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
- 5. mdpi.com [mdpi.com]
- 6. Oxidative stress in SH-SY5Y cells on exposure to hydrogen peroxide | Research, Society and Development [rsdjournal.org]
- 7. researchgate.net [researchgate.net]

- 8. innoprot.com [innoprot.com]
- 9. New multi-target-directed small molecules against Alzheimer's disease: a combination of resveratrol and clioquinol - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
- 10. pubs.acs.org [pubs.acs.org]
- 11. pdf.benchchem.com [pdf.benchchem.com]
- 12. rsc.org [rsc.org]
- 13. chemrevlett.com [chemrevlett.com]
- 14. murex.mahidol.ac.th [murex.mahidol.ac.th]
- 15. mdpi.com [mdpi.com]
- 16. Green synthesis of neuroprotective spirocyclic chalcone derivatives and their role in protecting against traumatic optic nerve injury - PubMed [pubmed.ncbi.nlm.nih.gov]
- 17. Design, synthesis, and biological evaluation of chalcone derivatives as selective Monoamine Oxidase-B inhibitors with potential neuroprotective effects - PubMed [pubmed.ncbi.nlm.nih.gov]
- 18. In Vitro Oxygen-Glucose Deprivation-Induced Stroke Models with Human Neuroblastoma Cell- and Induced Pluripotent Stem Cell-Derived Neurons - PMC [pmc.ncbi.nlm.nih.gov]
- 19. spandidos-publications.com [spandidos-publications.com]
- 20. mdpi.com [mdpi.com]
- 21. pdf.benchchem.com [pdf.benchchem.com]
- 22. ovid.com [ovid.com]
- 23. In Vitro Oxygen-Glucose Deprivation to Study Ischemic Cell Death | Springer Nature Experiments [experiments.springernature.com]
- 24. bio-protocol.org [bio-protocol.org]
- 25. In vitro oxygen-glucose deprivation to study ischemic cell death - PubMed [pubmed.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [Application Notes & Protocols: Synthesis of Neuroprotective Agents]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b1454442/docs#application-notes-protocols-synthesis-of-neuroprotective-agents>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)